Cas no 1796964-74-3 (3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide)

• Product Name: 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide
• CAS No: 1796964-74-3
• MF: C₁₄H₁₁BrN₄O
• MW: 331.167341470718
• CID: 5370338
• Update Time: 2025-06-13

3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)benzamide
• 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide

• Inchi： 1S/C14H11BrN4O/c1-9-5-13-16-7-12(8-19(13)18-9)17-14(20)10-3-2-4-11(15)6-10/h2-8H,1H3,(H,17,20)
• InChI Key： WHYXFPPLHKPYEU-UHFFFAOYSA-N
• SMILES： C(NC1=CN2N=C(C)C=C2N=C1)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 330.012
• Monoisotopic Mass: 330.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide

Introduction to 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 1796964-74-3)

3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its Chemical Abstracts Service (CAS) number 1796964-74-3, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of both bromine and nitrogen-containing heterocycles in its structure imparts distinct chemical reactivity and potential therapeutic applications.

The molecular framework of 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide consists of a benzamide moiety linked to a pyrazolo[1,5-a]pyrimidine scaffold, which is further substituted with a methyl group and a bromine atom. This arrangement creates multiple sites for interaction with biological targets, making it a valuable scaffold for drug discovery. The benzamide group is known for its role in various pharmacological contexts, often serving as a key pharmacophore in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide with potential therapeutic targets. Studies suggest that the compound may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation, cancer, and neurodegeneration. The bromine substituent enhances the lipophilicity of the molecule, which can improve its cell membrane permeability—a crucial factor for drug efficacy.

In the realm of oncology research, 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide has been investigated for its potential antitumor properties. Preclinical studies indicate that this compound may inhibit the activity of kinases and other enzymes that are aberrantly expressed in cancer cells. The pyrazolo[1,5-a]pyrimidine core is particularly noteworthy, as it has been identified in several lead compounds that have advanced into clinical trials for various malignancies. The incorporation of a bromine atom into this scaffold not only modulates electronic properties but also introduces halogen bonding opportunities with biological targets.

The synthesis of 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic system efficiently. These synthetic strategies highlight the compound's synthetic accessibility while maintaining structural integrity.

From a pharmacokinetic perspective, 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide exhibits promising characteristics that make it suitable for further development as an active pharmaceutical ingredient (API). Its moderate solubility in organic solvents and stability under various storage conditions enhance its feasibility for formulation into drug products. Additionally, preliminary toxicology studies suggest that the compound is well-tolerated at relevant doses, although further comprehensive safety evaluations are necessary.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds like 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide. Predictive models have been developed to assess potential drug-likeness parameters, such as molecular weight, solubility, and metabolic stability. These models aid in optimizing the compound's properties to improve its suitability for clinical development. The combination of experimental data with computational predictions provides a robust framework for rational drug design.

Future research directions for 3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide include exploring its mechanism of action in detail and evaluating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate preclinical findings into clinical trials. The growing interest in kinase inhibitors and other targeted therapies makes this compound a compelling candidate for further investigation.

In summary,3-bromo-N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}benzamide (CAS No. 1796964-74-3) represents an intriguing molecule with significant therapeutic potential. Its unique structural features and promising biological activities position it as a valuable asset in ongoing pharmaceutical research efforts aimed at developing novel treatments for various diseases.